![molecular formula C8H12N4S3 B3193909 [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate CAS No. 769856-81-7](/img/structure/B3193909.png)
[5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate
Overview
Description
[5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate, also known as CMTC, is a chemical compound that has been extensively studied in scientific research. This compound has shown potential in various fields such as medicine, agriculture, and environmental science.
Scientific Research Applications
[5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate has been extensively studied for its antimicrobial properties. It has been shown to be effective against various bacterial and fungal strains, including those that are resistant to conventional antibiotics. This compound has also been studied for its potential use in cancer treatment. It has been found to induce apoptosis in cancer cells, making it a promising candidate for further research. Additionally, this compound has been studied for its potential as an insecticide, herbicide, and fungicide in agriculture.
Mechanism of Action
The mechanism of action of [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate is not fully understood. However, it is believed to inhibit the activity of enzymes involved in cell wall synthesis and DNA replication, leading to the death of microbial cells. In cancer cells, this compound is believed to induce apoptosis by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in animal studies. However, its long-term effects on human health are not yet known. In vitro studies have shown that this compound can induce oxidative stress and DNA damage in human cells. It has also been shown to inhibit the growth of normal human fibroblast cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate is its broad-spectrum antimicrobial activity. It is effective against a wide range of bacterial and fungal strains, making it a promising candidate for the development of new antibiotics. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate. One area of interest is the development of new antibiotics based on this compound. Another area of interest is the study of this compound's potential as a cancer treatment. Additionally, further research is needed to understand the long-term effects of this compound on human health and the environment. Finally, the development of new synthesis methods for this compound could improve its accessibility for scientific research.
properties
IUPAC Name |
[5-(carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4S3/c9-7(10)13-3-5-1-2-6(15-5)4-14-8(11)12/h1-2H,3-4H2,(H3,9,10)(H3,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGDUNTSTRCLVLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)CSC(=N)N)CSC(=N)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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